Cas no 2094505-41-4 (2-methanesulfonyl-5-methyl-N-{[1-(propan-2-yl)cyclopropyl]methyl}pyrimidine-4-carboxamide)

• Product Name: 2-methanesulfonyl-5-methyl-N-{[1-(propan-2-yl)cyclopropyl]methyl}pyrimidine-4-carboxamide
• CAS No: 2094505-41-4
• MF: C₁₄H₂₁N₃O₃S
• MW: 311.399842023849
• CID: 5784594
• PubChem ID: 122134728
• Update Time: 2025-06-08

2-methanesulfonyl-5-methyl-N-{[1-(propan-2-yl)cyclopropyl]methyl}pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z2229147595
• EN300-6663263
• 2-methanesulfonyl-5-methyl-N-{[1-(propan-2-yl)cyclopropyl]methyl}pyrimidine-4-carboxamide
• 5-methyl-2-methylsulfonyl-N-[(1-propan-2-ylcyclopropyl)methyl]pyrimidine-4-carboxamide
• 2094505-41-4
• AKOS033808829

• Inchi： 1S/C14H21N3O3S/c1-9(2)14(5-6-14)8-16-12(18)11-10(3)7-15-13(17-11)21(4,19)20/h7,9H,5-6,8H2,1-4H3,(H,16,18)
• InChI Key： XTSZJLDZWYSYOA-UHFFFAOYSA-N
• SMILES： S(C)(C1=NC=C(C)C(C(NCC2(C(C)C)CC2)=O)=N1)(=O)=O

Computed Properties

• Exact Mass: 311.13036271g/mol
• Monoisotopic Mass: 311.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 97.4Ų

Additional information on 2-methanesulfonyl-5-methyl-N-{[1-(propan-2-yl)cyclopropyl]methyl}pyrimidine-4-carboxamide

Comprehensive Overview of 2-Methanesulfonyl-5-methyl-N-{[1-(propan-2-yl)cyclopropyl]methyl}pyrimidine-4-carboxamide (CAS No. 2094505-41-4)

The compound 2-methanesulfonyl-5-methyl-N-{[1-(propan-2-yl)cyclopropyl]methyl}pyrimidine-4-carboxamide (CAS No. 2094505-41-4) is a highly specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the methanesulfonyl and cyclopropylmethyl moieties, make it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in modulating biological pathways, particularly in the context of kinase inhibition and enzyme regulation.

In recent years, the demand for novel pyrimidine-based compounds has surged due to their versatility in medicinal chemistry. The 2-methanesulfonyl-5-methyl-N-{[1-(propan-2-yl)cyclopropyl]methyl}pyrimidine-4-carboxamide stands out for its potential as a small-molecule inhibitor, a topic frequently searched in academic and industrial databases. Its carboxamide group further enhances its binding affinity to target proteins, making it a candidate for therapeutic interventions in metabolic and inflammatory disorders.

The synthesis of CAS No. 2094505-41-4 involves multi-step organic reactions, including sulfonylation and cyclopropylation, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring its suitability for preclinical studies. These methodologies align with the growing trend of quality-by-design (QbD) in pharmaceutical manufacturing, a hot topic in regulatory and research circles.

From an environmental and sustainability perspective, the development of 2-methanesulfonyl-5-methyl-N-{[1-(propan-2-yl)cyclopropyl]methyl}pyrimidine-4-carboxamide reflects the industry's shift toward green chemistry. Researchers are optimizing synthetic routes to minimize waste and energy consumption, addressing the global demand for eco-friendly chemical processes. This aligns with the United Nations' Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production), a frequently searched topic in scientific and policy discussions.

In the context of drug repurposing, another trending area in biomedical research, CAS No. 2094505-41-4 is being investigated for its off-target effects and potential applications beyond its initial design. The integration of AI-driven drug discovery tools has accelerated this process, enabling researchers to predict interactions and optimize molecular properties efficiently. This intersection of computational chemistry and experimental validation is a key focus in modern pharmacology.

Furthermore, the patent landscape for pyrimidine derivatives like 2-methanesulfonyl-5-methyl-N-{[1-(propan-2-yl)cyclopropyl]methyl}pyrimidine-4-carboxamide is evolving rapidly, with numerous filings highlighting their therapeutic and agricultural potential. Intellectual property trends indicate a growing interest in novel chemical entities for treating resistant diseases, a topic frequently queried in patent databases and scientific forums.

In conclusion, 2-methanesulfonyl-5-methyl-N-{[1-(propan-2-yl)cyclopropyl]methyl}pyrimidine-4-carboxamide (CAS No. 2094505-41-4) represents a promising compound at the intersection of medicinal chemistry, sustainable synthesis, and innovative drug development. Its study not only advances scientific knowledge but also addresses contemporary challenges in health and environmental sustainability, making it a relevant subject for ongoing research and discussion.